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Compound of Interest

Compound Name: N-carbamimidoylacetamide

Cat. No.: B1329396

Technical Support Center: N-Acetylguanidine

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the storage and handling of N-Acetylguanidine.

Frequently Asked Questions (FAQs)

1. What are the optimal storage conditions for N-Acetylguanidine?

N-Acetylguanidine should be stored in a cool, dry, and dark place.[1][2][3] It is important to
keep the container tightly sealed to prevent moisture absorption, as the compound can be
hygroscopic. The recommended storage temperature is room temperature.[2][3][4]

2. What are the general handling precautions for N-Acetylguanidine?

When handling N-Acetylguanidine, it is crucial to use personal protective equipment (PPE),
including protective gloves, clothing, and eye/face protection.[1] Work should be conducted in a
well-ventilated area or outdoors to avoid inhalation of dust or fumes.[1] After handling, wash
hands and any exposed skin thoroughly.[1] Do not eat, drink, or smoke when using this
product.[5]

3. What should I do in case of accidental exposure to N-Acetylguanidine?

« If inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel
unwell, call a poison center or doctor.[1]
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e If on skin: Wash the affected area with plenty of water.[1] If skin irritation occurs, seek
medical advice.[1] Contaminated clothing should be removed and washed before reuse.[1]

« Ifin eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do so. Continue rinsing.[1] If eye irritation persists, get medical attention.[1]

« If swallowed: Rinse the mouth with water. Do NOT induce vomiting. If feeling unwell, consult
a doctor.[5]

4. What are the known incompatibilities of N-Acetylguanidine?

N-Acetylguanidine is incompatible with strong oxidizing agents, strong acids, bases, and
reducing agents.[5] Contact with these substances should be avoided to prevent hazardous
reactions.

Troubleshooting Guide

Issue Possible Cause Recommended Action

Ensure the container is always

tightly sealed immediately after

Compound has clumped or Improper storage, exposure to ) ) )
) ] } use. Store in a desiccator if
appears moist moisture (hygroscopic nature) o )
working in a humid
environment.
Always wear appropriate PPE,
) o ) ) including gloves and safety
Skin or eye irritation after Direct contact with the
) goggles. In case of contact,
handling compound i ]
follow the first-aid measures
outlined in the FAQ section.[1]
Work in a well-ventilated area
or use a fume hood. Avoid
Respiratory irritation Inhalation of dust particles actions that generate dust. If

irritation occurs, move to fresh
air.[1]

Physicochemical Properties of N-Acetylguanidine
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Property

Value

Appearance

White to off-white powder/crystalline solid[1][6]
[7]

Molecular Formula

C3H7N30[1][2][5]

Molecular Weight 101.11 g/mol [2][5]
Melting Point 181-183 °CJ[2][5]

pKa 8.23 (+1) at 25°C[1][3]
Solubility Soluble in water[1]

Experimental Workflow

The following diagram outlines the general workflow for safely handling N-Acetylguanidine in a

laboratory setting.
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Receiving and Initial Inspection

:

Storage in a Cool, Dry, Dark, and Tightly Sealed Container

:

Pre-Experiment Preparation:
- Don Personal Protective Equipment (PPE)
- Work in a Ventilated Area

Weighing and Handling of N-Acetylguanidine

Experimental Use

Post-Experiment Cleanup:
- Decontaminate Work Surfaces Properly Seal and Return to Storage
- Remove and Dispose of PPE Properly

Waste Disposal in Accordance with Regulations

Click to download full resolution via product page

Safe Handling Workflow for N-Acetylguanidine

Disclaimer: This information is intended for guidance and is not a substitute for a
comprehensive safety data sheet (SDS) or institutional safety protocols. Always consult the
SDS and follow your organization's safety guidelines when handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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